Cas no 55771-10-3 (1,3-Cyclohexanedione, 2,2'-(phenylmethylene)bis-)

1,3-Cyclohexanedione, 2,2'-(phenylmethylene)bis- structure
55771-10-3 structure
Product Name:1,3-Cyclohexanedione, 2,2'-(phenylmethylene)bis-
CAS No:55771-10-3
MF:C19H20O4
MW:312.359705924988
CID:350941
PubChem ID:4620361
Update Time:2025-04-19

1,3-Cyclohexanedione, 2,2'-(phenylmethylene)bis- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 2,2'-(phenylmethylene)bis-
    • 2-[(2,6-dioxocyclohexyl)-phenylmethyl]cyclohexane-1,3-dione
    • AB01117351-03
    • 55771-10-3
    • HMS1772J08
    • DTXSID70404975
    • 2,2'-(PHENYLMETHYLENE)DICYCLOHEXANE-1,3-DIONE
    • NCGC00337850-01
    • WAY-297524
    • Z89277578
    • Oprea1_683012
    • SCHEMBL9455984
    • AKOS001154674
    • Inchi: 1S/C19H20O4/c20-13-8-4-9-14(21)18(13)17(12-6-2-1-3-7-12)19-15(22)10-5-11-16(19)23/h1-3,6-7,17-19H,4-5,8-11H2
    • InChI Key: ALBGPVUTOJODLZ-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1C(C1C=CC=CC=1)C1C(CCCC1=O)=O)=O

Computed Properties

  • Exact Mass: 312.1362
  • Monoisotopic Mass: 312.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • PSA: 68.28
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